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Compound of Interest

Compound Name: Renitek

Cat. No.: B1234160 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCH

PROFESSIONALS

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Renitek (enalapril maleate) in a laboratory setting. Adherence to these procedures

is essential for minimizing occupational exposure and ensuring a safe research environment.

Quantitative Safety Data
For rapid assessment of key safety parameters, the following table summarizes quantitative

data for enalapril maleate.
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Parameter Value Source

Occupational Exposure Limit

(OEL)
0.1 mg/m³ (Ceiling Limit) Merck, Sharp and Dohme[1]

Occupational Exposure Band 50 µg/m³ (Band 3) Internal[1]

Recommended Storage

Temperature
15°C to 30°C (59°F to 86°F) [1]

Recommended Glove

Breakthrough Time (Prolonged

Contact)

>240 minutes (Protection

Class 5 or higher)
[1][2]

Recommended Glove

Breakthrough Time (Brief

Contact)

>60 minutes (Protection Class

3 or higher)
[1][2]

Personal Protective Equipment (PPE)
The primary defense against exposure to enalapril maleate is the consistent and correct use of

appropriate PPE. The following equipment is mandatory when handling this compound.

Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards are required.[1][3] In situations where splashing is a risk,

a face shield must also be worn.[1]

Skin Protection:

Gloves: Chemical-impermeable gloves, such as nitrile or butyl rubber, are to be worn.[1]

The selection of glove type should be based on the frequency and duration of contact. For

prolonged or repeated contact, gloves with a protection class of 5 or higher are

recommended.[1][2] For brief contact, a protection class of 3 or higher is suitable.[1][2]

Gloves should be inspected for any signs of degradation before use and hands must be

washed thoroughly after removal.[1]

Protective Clothing: Fire/flame resistant and impervious clothing should be worn.[3] When

there is a risk of exposure, wear protective clothing and consider a PVC apron.[2][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Enalapril_Maleate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Enalapril_Maleate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Enalapril_Maleate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Enalapril_Maleate.pdf
https://datasheets.scbt.com/sc-205666.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Enalapril_Maleate.pdf
https://datasheets.scbt.com/sc-205666.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Enalapril_Maleate.pdf
https://www.echemi.com/sds/enalapril-maleate-pd20170407143325897.html
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Enalapril_Maleate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Enalapril_Maleate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Enalapril_Maleate.pdf
https://datasheets.scbt.com/sc-205666.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Enalapril_Maleate.pdf
https://datasheets.scbt.com/sc-205666.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Enalapril_Maleate.pdf
https://www.echemi.com/sds/enalapril-maleate-pd20170407143325897.html
https://datasheets.scbt.com/sc-205666.pdf
https://www.pccarx.com/Documents/msds_pdf/30-3336.pdf?d=638992040709706369
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If exposure limits are exceeded, or if irritation or other symptoms are

experienced, a full-face respirator should be used.[3] In cases where significant quantities of

dust may become airborne, an approved positive flow mask should be considered.[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and regulatory compliance.

Handling Procedures
Engineering Controls: Work should be conducted in a well-ventilated area to avoid the

formation and inhalation of dust and aerosols.[1][2]

Safe Handling Practices:

Avoid all personal contact, including inhalation.[2]

Do not ingest or inhale the substance.[1]

Wash hands thoroughly with soap and water before breaks and immediately after handling

the compound.[1]

Use non-sparking tools to prevent ignition sources.[1]

Ensure all containers are clearly labeled and stored in their original, tightly sealed

containers.[1] Polyethylene or polypropylene containers are suitable.[1]

Disposal Plan
Proper disposal of enalapril maleate and contaminated materials is crucial to prevent

environmental contamination.

Waste Categorization: Unused or expired enalapril maleate is to be disposed of as

hazardous chemical waste.[1]

Professional Disposal: It is recommended to engage a licensed professional waste disposal

service for the disposal of this material and any contaminated items.[1]
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Spill Response: In the event of a spill, avoid dust formation and contact with the material.[3]

[5] Use dry clean-up procedures and place the collected residue in sealed containers for

disposal.[2] The spill area should be washed down with large amounts of water, preventing

runoff into drains.[2]

Experimental Protocol: Safe Handling and
Decontamination
This protocol outlines the step-by-step procedure for the safe handling of enalapril maleate

during routine laboratory operations and the subsequent decontamination of the workspace.

Objective: To provide a standardized procedure for handling enalapril maleate that minimizes

the risk of exposure to laboratory personnel and prevents cross-contamination.

Materials:

Enalapril maleate

Appropriate PPE (as detailed above)

Enclosed weighing balance or ventilated enclosure

Non-sparking tools (spatulas, etc.)

Sealable disposal bags for hazardous waste

70% ethanol or other appropriate decontaminating solution

Absorbent pads

Procedure:

Preparation:

1. Don all required personal protective equipment: safety goggles, face shield (if necessary),

chemical-impermeable gloves, and protective clothing.

2. Prepare the designated work area by covering the surface with absorbent pads.
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3. Ensure a hazardous waste container is readily accessible.

Handling (Weighing and Dispensing):

1. Perform all manipulations of powdered enalapril maleate within a ventilated enclosure or

on an enclosed balance to minimize dust generation.

2. Use non-sparking tools for all transfers.

3. Carefully weigh the desired amount of the compound.

4. Tightly seal the source container immediately after dispensing.

Post-Handling and Decontamination:

1. Wipe down all surfaces, including the balance and any equipment used, with a suitable

decontaminating solution.

2. Carefully fold used absorbent pads inward and place them, along with any disposable

tools, into a sealed hazardous waste bag.

3. Remove outer gloves and dispose of them in the hazardous waste bag.

4. Remove remaining PPE in the reverse order of donning, being careful to avoid self-

contamination.

5. Wash hands thoroughly with soap and water.

Waste Disposal:

1. Ensure all waste generated is placed in clearly labeled, sealed containers for hazardous

waste.

2. Arrange for the collection of the hazardous waste by a licensed disposal service.

Visualizations
Hierarchy of Controls for Handling Renitek
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The following diagram illustrates the hierarchy of controls, from most to least effective, for

mitigating risks associated with handling Renitek.

Hierarchy of Controls for Renitek Handling

Elimination

Substitution

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles, Respirator)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing Renitek exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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